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Compound of Interest

Compound Name: 1,4-Oxathiane

Cat. No.: B103149 Get Quote

This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 1,4-Oxathiane. The following

procedures and recommendations are designed to minimize risk and ensure a safe laboratory

environment.

Hazard Summary and Personal Protective Equipment
(PPE)
1,4-Oxathiane is a flammable liquid and vapor that can cause skin irritation, serious eye

irritation, and may lead to respiratory irritation.[1][2] Proper selection and use of Personal

Protective Equipment (PPE) are critical to mitigate these risks.

Summary of Hazards and Required PPE:
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Hazard Category GHS Hazard Statement
Recommended Personal
Protective Equipment

Flammability
H226: Flammable liquid and

vapor[1][2]

Use in a well-ventilated area,

away from heat, sparks, and

open flames.[3] Use explosion-

proof electrical equipment and

non-sparking tools.[3]

Skin Irritation
H315: Causes skin irritation[1]

[2]

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[3][4]

Eye Irritation
H319: Causes serious eye

irritation[1][2]

Wear safety glasses with side-

shields or a face shield.[1]

Respiratory Irritation
H335: May cause respiratory

irritation[1][2]

Avoid breathing vapors or mist.

[1] Use only outdoors or in a

well-ventilated area.[5][6] If

ventilation is inadequate, a

respirator may be required.[4]
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Hazard Assessment

PPE Selection

Assess Task Involving
1,4-Oxathiane

Eye Protection:
Safety Glasses or Face Shield

Eye Contact Risk

Hand Protection:
Chemical-Resistant GlovesSkin Contact Risk

Body Protection:
Protective Clothing/Lab Coat

Splash Risk

Respiratory Protection:
(If ventilation is inadequate)

Inhalation Risk

Click to download full resolution via product page

Caption: PPE selection process for handling 1,4-Oxathiane.

Operational and Disposal Plans
Adherence to proper operational and disposal protocols is mandatory to ensure the safety of

laboratory personnel and to prevent environmental contamination.

Step-by-Step Handling Protocol
Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[3]
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Ground and bond containers and receiving equipment to prevent static discharge.[1][3]

Assemble all necessary PPE as outlined in the table above.

Handling:

Keep the container tightly closed when not in use.[1][3]

Avoid contact with skin, eyes, and clothing.[4]

Avoid inhaling vapor or mist.[1]

Use only non-sparking tools.[3]

If transferring the chemical, do so carefully to minimize splashing.

In Case of Exposure:

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[1] Remove

contact lenses if present and easy to do. Continue rinsing and seek medical attention.[1]

[6]

Skin Contact: Take off immediately all contaminated clothing.[3] Rinse skin with plenty of

soap and water.[4] If skin irritation persists, seek medical advice.[7]

Inhalation: Move the person into fresh air.[1] If not breathing, give artificial respiration.[1]

Seek medical attention if symptoms occur.[3]

Ingestion: Do NOT induce vomiting.[1] Clean mouth with water and drink plenty of water

afterwards.[3] Seek medical advice.

Spill and Disposal Protocol
Small Spills:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.
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Remove all sources of ignition.[3]

Contain the spillage and then collect it with a non-combustible absorbent material (e.g.,

sand, earth, vermiculite).[1]

Place the absorbed material into a suitable, closed container for disposal.[3]

Waste Disposal:

Dispose of contents and containers in accordance with local, regional, and national

regulations at an approved waste disposal plant.[3]

Do not allow the product to enter drains.[1]

Contaminated clothing should be laundered before reuse.[5]

Handling and Disposal Workflow:
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Handling Protocol

Emergency Procedures Disposal Protocol

1. Preparation
(Ventilation, No Ignition Sources, PPE)

2. Chemical Handling
(Avoid Contact & Inhalation)

3. Storage
(Cool, Dry, Ventilated, Tightly Closed)

Spill Response
(Absorb, Collect, Dispose)

If spill occurs

First Aid
(Eyes, Skin, Inhalation)

If exposure occurs

4. Waste Collection
(Labelled, Closed Containers)

5. Final Disposal
(Approved Waste Facility)

Click to download full resolution via product page

Caption: Workflow for handling and disposing of 1,4-Oxathiane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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